2,2’,3,3’,4-Pentachlorobiphenyl

• CAS No.: 52663-62-4
• Product Name: 2,2’,3,3’,4-Pentachlorobiphenyl
• Molecular Formula: C12H5Cl5
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 1,2,3-trichloro-4-(2,3-dichlorophenyl)benzene
• Standard InChI: InChI=1S/C12H5Cl5/c13-8-3-1-2-6(10(8)15)7-4-5-9(14)12(17)11(7)16/h1-5H
• Standard InChIKey: AUGNBQPSMWGAJE-UHFFFAOYSA-N
• Impurities: Chlorinated dibenzofurans /tetra-, penta-, and hexa-PDCFs/ were identified in all Aroclor preparations /1248, 1254, 1260/ except Aroclor 1016/ at levels from 0.8 to 2 ppm/; Polychlorinated napthalenes have also been identified in Aroclor 1254.; The PCDF levels are (in ppm): Cl3, 0.063; Cl4, 0.1-0.2; Cl5, 0.2-0.4; Cl6, 0.9-1.4; Cl7, 0.96.; Toxic PCDF levels in ppm: 2,3,7,8-Cl4, 0.053; 1,2,3,4,8-/1,2,3,7,8,- TCDF, 0.9; 2,3,4,7,8-PECDF,0.49; 1,2,3,4,7,9-/1,2,3,4,7,8-HXCDF, 2.5; 1,2,3,6,7, 8-TCDF, 0.9; 2,3,4,7,8-HXCDF, 0.13.; Analysis of the technical PCB, Aroclor 1254 revealed the presence of a series of brominated contaminants.
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C(=C(C=C2)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C(=C(C=C2)Cl)Cl)Cl
• Boiling Point: Distillation range 365-390 °C; 689-734°F
• Colorform: Light yellow, viscous liquid; Colorless to pale-yellow, viscous liquid or solid (below 50 degrees F)
• Density: 1.495 at 65 °C/4 °C; 1505 at 15.5 °C/4 °C; Relative density (water = 1): 1.5; 1.3-1.8; (77°F): 1.38
• Flash Point: 286°F
• Melting Point: 50°F
• Physical Description: LIGHT YELLOW VISCOUS LIQUID.; Colorless to pale-yellow, viscous liquid or solid (below 50°F) with a mild, hydrocarbon odor.
• Description: Polychlorinated biphenyls are mixtures of up to 209 individual chlorinated compounds (known as congeners). There are no known natural sources of PCBs. PCBs are either oily liquids or solids that are colorless to light yellow. Some PCBs can exist as a vapor in air. PCBs have no known smell or taste. Many commercial PCB mixtures are known in the U. S. by the trade name Aroclor. PCBs have been used as coolants and lubricants in transformers, capacitors, and other electrical equipment because they don't burn easily and are good insulators. The manufacture of PCBs was stopped in the U. S. in 1977 because of evidence they build up in the environment and can cause harmful health effects. Products made before 1977 that may contain PCBs include old fluorescent lighting fixtures and electrical devices containing PCB capacitors, and old microscope and hydraulic oils.; A mixture of polychlorinated biphenyls that induces hepatic microsomal UDP-glucuronyl transferase activity towards thyroxine.
• Shelf Life: ... PCB's are chemically very inert and are stable to conditions of hydrolysis and oxidation in industrial use. ... /Polychlorinated biphenyls/
• Solubility: Solubility in water varies because Aroclors are variable mixtures.; In water, 70 ppb; In water, 12 ug/L at 25 °C; In water: 0.01 ppm; Chlorinated biphenyls are soluble in many organic solvents, particularly when heated...; In water, 0.057 mg/L at 24 °C; Solubility in water: none; Insoluble
• Synonyms: 2,2’,3,3’,4-Pentachloro-1,1’-biphenyl; 2,2’,3,3’,4’-Pentachlorobiphenyl; 2,3,2’,3’,4’-Pentachlorobiphenyl; 2,3,4,2’,3’-Pentachlorobiphenyl; PCB 82
• Vapor Pressure: 7.71X10-5 mm Hg at 25 °C (avg); Vapor pressure, Pa at 25 °C: 0.01; 0.00006 mmHg
• PubChem Compound: 40470
• Last Modified: Nov 11 2021